Cas no 123788-00-1 (7-Acetyltetrazolo[1,5-a]pyridine)
123788-00-1 structure
Product Name:7-Acetyltetrazolo[1,5-a]pyridine
CAS No:123788-00-1
MF:C7H6N4O
MW:162.148740291595
CID:2104096
Update Time:2023-08-03
7-Acetyltetrazolo[1,5-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 1-tetrazolo[1,5-a]pyridin-7-ylEthanone
- 7-Acetyltetrazolo[1,5-a]pyridine
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- Inchi: 1S/C7H6N4O/c1-5(12)6-2-3-11-7(4-6)8-9-10-11/h2-4H,1H3
- InChI Key: AHEPPTKFVHPOET-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CN2C(C=1)=NN=N2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- XLogP3: -0.4
- Topological Polar Surface Area: 60.2
7-Acetyltetrazolo[1,5-a]pyridine Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
123788-00-1 (7-Acetyltetrazolo[1,5-a]pyridine) Related Products
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